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Compound of Interest |

Compound Name: Chrysomycin B

CAS No.: 83852-56-6

Cat. No.: B014802
Introduction

Chrysomycin B (CAS: 83852-56-6) is a C-glycoside antitumor antibiotic belonging to the
gilvocarcin class. Structurally, it is characterized by a planar benzonaphthopyranone
chromophore linked to a specific sugar moiety. Unlike its congener Chrysomycin A (which
possesses a vinyl group at the C-8 position), Chrysomycin B contains a methyl group at this
position.[1][2]

This structural nuance dictates its unique physicochemical behavior: while it retains potent DNA
intercalation capabilities and photoactivated cross-linking potential, its solubility and lipophilicity
profile differs slightly from the vinyl-substituted analogue. It acts primarily as a Topoisomerase |l
inhibitor and a photoactivated DNA-histone crosslinker.

Physicochemical Profile

The following data consolidates physical constants essential for analytical characterization and
formulation.

Table 1: Core Physicochemical Constants
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Property Data Technical Note
Molecular Formula C27H2809
_ Essential for molarity
Molecular Weight 496.49 g/mol )
calculations.
Yellow to greenish-yellow Color intensity correlates with
Appearance ) ) ) ]
crystalline solid purity and hydration state.
] "Unsharp" melting behavior is
_ _ 255-260°C (with ] ]
Melting Point typical for this class of

decomposition)

glycosides.

Solubility (Primary)

DMSO, DMF (>10 mg/mL)

Preferred solvents for stock

solution preparation.

Solubility (Secondary)

Methanol, Ethanol (Moderate)

Useful for intermediate
dilutions but less stable long-

term.

Solubility (Aqueous)

Insoluble

Requires organic co-solvent
(e.g., <1% DMSO) for

biological assays.

Identical chromophore to

Gilvocarcin M. Strong

uv ~230-240 nm, ~398 nm o _
absorption in UVA/Blue region
drives photoactivation.
C-glycosidic bond fixes the

Chirality D-configuration (Sugar moiety)  sugar orientation relative to the

planar core.

Structural & Chemical Analysis
The Chromophore-Sugar Interface

The stability and reactivity of Chrysomycin B are defined by the C-glycosidic bond connecting

the benzonaphthopyranone core to the sugar (3,5-dimethylpentose). Unlike O-glycosides, the
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C-C bond is resistant to enzymatic hydrolysis and acidic degradation, granting the molecule
superior metabolic stability.

Key Structural Features:
» Planar Chromophore: Facilitates intercalation between DNA base pairs.

e C-8 Methyl Group: Distinguishes it from Chrysomycin A (Vinyl). This methyl group is
chemically inert under standard conditions but contributes to the molecule's overall
hydrophobicity.

» Photoactive Core: The coumarin-like substructure is responsible for the molecule's sensitivity
to light (300—400 nm), which triggers radical formation and subsequent DNA cross-linking.

Diagram 1: Structural Connectivity & Functional Logic
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Caption: Structural connectivity of Chrysomycin B highlighting the stable C-glycosidic linkage
and the functional roles of the chromophore and C-8 substituent.

Stability & Handling Protocols
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Critical Warning: Chrysomycin B is photosensitive. Exposure to ambient laboratory light
(fluorescent) can trigger premature activation, leading to degradation or formation of inactive
dimers.

Storage Workflow

e Solid State: Store at -20°C, desiccated, and protected from light (amber vials + foil wrap).
Stable for >2 years.

e Stock Solution (DMSO): Stable at -20°C for up to 1 month. Avoid repeated freeze-thaw
cycles which can induce precipitation.

Diagram 2: Stability & Handling Workflow
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Caption: Optimized workflow for handling Chrysomycin B to prevent photodegradation and
hydrolysis.

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM)

e Reagents: Anhydrous DMSO (Grade: Molecular Biology, 299.9%).

e Procedure:

[¢]

Weigh 4.96 mg of Chrysomycin B in a micro-balance (under dim light).

[e]

Add 1.0 mL of Anhydrous DMSO.

o

Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room
temperature for 2 minutes.

o

Verification: Solution should be clear yellow. Any turbidity indicates incomplete dissolution.

Protocol B: Analytical HPLC Method

To verify purity or quantify concentration in biological matrices.

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 um).

e Mobile Phase A: Water + 0.1% Formic Acid.

¢ Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Flow Rate: 1.0 mL/min.[3]

o Detection: UV at 254 nm and 398 nm.

e Gradient:

o 0-2 min: 10% B
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o 2-20 min: Linear gradient to 90% B

o 20-25 min: Hold at 90% B

o 25-30 min: Re-equilibrate to 10% B
Mechanism of Action (Physicochemical Basis)
Chrysomycin B operates via a dual mechanism driven by its physical structure:

 Intercalation: The planar tetracyclic core inserts between DNA base pairs. This is a
thermodynamic equilibrium process (

in the
range).

e Photo-Crosslinking: Upon excitation (UV/Blue light), the intercalated chromophore generates
radical species that covalently crosslink the DNA backbone to Histone H3. This reaction is
irreversible and cytotoxic.

Diagram 3: Mechanism of Action
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Caption: Mechanistic pathway from physical intercalation to photo-induced covalent
crosslinking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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